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Compound of Interest

Compound Name: PRDX3(103-112), human

Cat. No.: B12383313 Get Quote

This document provides immediate safety and logistical guidance for researchers, scientists,

and drug development professionals on the proper handling and disposal of the human peptide

PRDX3(103-112). Given that specific toxicological data for this synthetic peptide are not readily

available, a cautious approach, treating the substance as potentially hazardous, is

recommended.[1][2]

General Handling and Storage
When working with PRDX3(103-112), it is crucial to adhere to standard laboratory safety

protocols. This includes the use of personal protective equipment (PPE) such as safety

goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area. For

long-term storage, lyophilized peptides should be kept at -20°C or colder, preferably in a

desiccator, to prevent degradation.[3][4] Before use, allow the container to equilibrate to room

temperature to avoid moisture condensation upon opening.[3][4]

Spill and Emergency Procedures
In the event of a spill, wear appropriate protective equipment.[1] For powdered peptide,

carefully sweep it up, or if in solution, absorb it with an inert material like sand or vermiculite.[1]

The collected material should be placed in a sealed container for disposal.[1][2] Following the

cleanup, the spill area should be thoroughly ventilated and washed.[1][2]

Emergency Contact Procedures:
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Incident First Aid Measures

Eye Contact
Immediately flush with water for at least 15

minutes. Seek medical attention.[1][2]

Skin Contact

Wash the affected area thoroughly with soap

and water. Remove contaminated clothing. If

irritation occurs, seek medical attention.[1][2]

Inhalation
Move to an area with fresh air. If any adverse

effects occur, seek medical attention.[1][2]

Ingestion

If the person is conscious, wash out their mouth

with water. Do not swallow the rinse water. Seek

immediate medical attention.[1][2]

Disposal of PRDX3(103-112) Waste
The overriding principle for laboratory waste is to have a disposal plan in place before

beginning any experiment.[5] As PRDX3(103-112) is a synthetic peptide not classified as

acutely hazardous, its disposal generally follows procedures for non-hazardous chemical

waste. However, institutional policies should always be consulted.[5]

Disposal Decision Workflow
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Unused or Contaminated PRDX3(103-112)

Is the waste solid or liquid?

Place in a sealed, clearly labeled container for solid chemical waste.

Solid

Collect in a compatible, sealed, and clearly labeled waste container.

Liquid

Dispose of directly into the designated dumpster as per institutional guidelines.

Follow institutional protocol

Neutralize if necessary and dispose of down the sanitary sewer, if permitted by institutional guidelines.

Follow institutional protocol

Empty PRDX3(103-112) Container

Triple rinse the container with a suitable solvent.

Collect rinsate as liquid chemical waste.

Deface or remove the original label.

Dispose of the container in the regular trash or glass waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of PRDX3(103-112) waste and empty containers.

Step-by-Step Disposal Protocols
1. Solid PRDX3(103-112) Waste:

Collect unused lyophilized peptide and any materials used for spill cleanup (e.g.,

contaminated paper towels, absorbent material) into a designated, sealable container.

Label the container clearly as "Non-hazardous Solid Chemical Waste" and list the contents.
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Some institutions may permit the disposal of small quantities of non-hazardous solids directly

into the regular trash or a designated dumpster, but it is crucial to confirm this with your

institution's Environmental Health and Safety (EHS) office.[6][7]

2. Liquid PRDX3(103-112) Waste:

Collect all aqueous solutions containing PRDX3(103-112) into a compatible, leak-proof

container with a secure lid.[8]

The container should be clearly labeled with its contents.

Depending on institutional and local regulations, small amounts of non-hazardous, neutral

pH aqueous solutions may be permissible for drain disposal.[6][7] However, you must verify

this with your EHS office.

Never dispose of liquid waste in regular trash or dumpsters.[6]

3. Disposal of Empty Containers:

To be considered "empty," a container must have all contents removed by normal means.

It is best practice to triple rinse the empty container with a suitable solvent.[8]

The rinsate should be collected and disposed of as liquid chemical waste.[5][8]

After rinsing, the original label on the container should be removed or thoroughly defaced to

prevent confusion.[6]

The clean, defaced container can typically be disposed of in the regular trash or designated

glass waste receptacle.[6][8]

Experimental Context: PRDX3 and Ferroptosis
PRDX3(103-112) and its sulfonated form (SO3 modified) have been identified as markers for

ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation.[9][10][11]

In this context, the full-length PRDX3 protein, a mitochondrial enzyme, becomes hyperoxidized.

[11] This hyperoxidized PRDX3 can then translocate to the plasma membrane and inhibit

cystine uptake, thereby promoting ferroptosis.[11]
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Signaling Pathway Overview
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Caption: Simplified pathway showing the role of hyperoxidized PRDX3 in promoting ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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